Cas no 56021-25-1 (4-isocyanato-2-methyl-1-nitrobenzene)

• Product Name: 4-isocyanato-2-methyl-1-nitrobenzene
• CAS No: 56021-25-1
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00041240
• CID: 335789
• PubChem ID: 16228035
• Update Time: 2025-10-30

4-isocyanato-2-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-isocyanato-2-methyl-1-nitro-
• 4-isocyanato-2-methyl-1-nitrobenzene
• DTXSID40585487
• SCHEMBL3461918
• HAMUBUDCZMYIOV-UHFFFAOYSA-N
• AKOS009115101
• 3-methyl-4-nitrophenyl isocyanate
• 56021-25-1
• EN300-29002

• MDL： MFCD00041240
• Inchi： 1S/C8H6N2O3/c1-6-4-7(9-5-11)2-3-8(6)10(12)13/h2-4H,1H3
• InChI Key： HAMUBUDCZMYIOV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)N=C=O)=O

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.2Ų

Additional information on 4-isocyanato-2-methyl-1-nitrobenzene

4-Isocyanato-2-Methyl-1-Nitrobenzene (CAS No. 56021-25-1): A Multifunctional Compound in Modern Pharmaceutical and Material Sciences

4-Isocyanato-2-methyl-1-nitrobenzene, with the chemical formula C₈H₇NO₃, is a versatile aromatic compound that has garnered significant attention in pharmaceutical research and advanced material development. Its unique molecular structure, featuring a nitro group at the 1-position, a methyl group at the 2-position, and an isocyanato group at the 4-position, provides a foundation for diverse chemical modifications and functional applications. This compound, identified by its CAS No. 56021-25-1, is a key intermediate in the synthesis of various organic molecules, including pharmaceuticals, polymers, and high-performance materials. Recent studies have highlighted its potential in drug discovery and sustainable chemical processes, underscoring its significance in modern scientific innovation.

As a nitroaromatic compound, 4-isocyanato-2-methyl-1-nitrobenzene exhibits unique electronic properties due to the conjugation between the nitro group and the aromatic ring. The presence of the isocyanato group introduces additional functional reactivity, enabling the compound to participate in various chemical reactions such as nucleophilic substitution, electrophilic addition, and coupling reactions. These properties make it a valuable building block for the synthesis of complex molecules, particularly in the development of novel therapeutics and functional materials. Researchers are increasingly exploring its role in green chemistry, where it serves as a precursor for environmentally friendly processes that minimize waste and energy consumption.

Recent advancements in synthetic chemistry have expanded the applications of 4-isocyanato-2-methyl-1-nitrobenzene. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of bioactive compounds targeting inflammatory diseases. The compound was used as a key intermediate in the creation of a series of nitroaromatic derivatives with potent anti-inflammatory activity. These derivatives showed promising results in preclinical trials, highlighting the compound's potential in pharmaceutical development. Additionally, its isocyanato group enables the formation of urethane linkages, which are critical in the design of biodegradable polymers and drug delivery systems.

Another area of growing interest is the use of 4-isocyano-2-methyl-1-nitrobenzene in the development of advanced materials. A 2024 report in the Advanced Materials journal described its application in the synthesis of conductive polymers for flexible electronics. The compound's nitro group contributes to the electronic conductivity of the resulting materials, while its isocyanato group allows for the incorporation of functional moieties that enhance mechanical properties. This dual functionality makes it a promising candidate for applications in wearable technology, energy storage, and smart materials. Researchers are also exploring its potential in the creation of self-healing polymers, where the isocyanato group facilitates cross-linking and recovery of material integrity after damage.

From a synthetic perspective, the preparation of 4-isocyanato-2-methyl-1-nitrobenzene involves a series of well-established chemical transformations. The compound is typically synthesized through the nitration of 4-methyl-1-nitrobenzene, followed by the introduction of the isocyanato group via a coupling reaction. Recent studies have focused on optimizing these processes to improve yield and selectivity, particularly in industrial-scale applications. For example, a 2022 paper in the Organic Process Research & Development journal described a novel catalytic method that significantly reduced the reaction time and energy consumption, making the synthesis more efficient and sustainable. Such advancements are critical for scaling up production while maintaining the compound's structural integrity and functional properties.

Despite its promising applications, the use of 4-isocyanato-2-methyl-1-nitrobenzene requires careful consideration of its chemical behavior. The nitro group is a strong electron-withdrawing group, which can influence the reactivity of the aromatic ring and the stability of the compound under various conditions. Researchers have also noted that the isocyanato group is sensitive to moisture and heat, necessitating controlled storage conditions to prevent degradation. These factors highlight the importance of proper handling and storage protocols in both laboratory and industrial settings to ensure the compound's effectiveness and safety.

Looking ahead, the future of 4-isocyanato-2-methyl-1-nitrobenzene lies in its integration into multidisciplinary research areas. Its potential in pharmaceuticals, materials science, and sustainable chemistry suggests a broad range of applications. For instance, ongoing studies are investigating its role in the development of targeted drug delivery systems, where its isocyanato group can be used to functionalize nanoparticles for improved therapeutic efficacy. Additionally, its nitro group may serve as a site for further modification to enhance drug solubility and bioavailability. These explorations are expected to yield new insights into the compound's versatility and expand its utility in various scientific fields.

In conclusion, 4-isocyanato-2-methyl-1-nitrobenzene stands as a remarkable example of how a single chemical compound can drive innovation across multiple disciplines. Its unique structure and reactivity have positioned it at the forefront of pharmaceutical research and advanced material development. As scientists continue to uncover new applications and optimize its synthesis, the compound is poised to play an even greater role in shaping the future of chemistry and technology. The ongoing exploration of its properties and potential applications underscores its significance in the quest for sustainable and efficient chemical solutions.